Cas no 1261981-22-9 (3-(2,4-Difluorophenyl)-5-nitrobenzoic acid)

3-(2,4-Difluorophenyl)-5-nitrobenzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and a nitro functional group, making it a versatile intermediate in organic synthesis. Its difluorophenyl moiety enhances electronic properties, while the nitro group offers reactivity for further derivatization, such as reduction to amines or nucleophilic substitution. The carboxylic acid group provides a handle for coupling reactions or salt formation. This compound is particularly useful in pharmaceutical and agrochemical research, where fluorinated aromatic systems are valued for their metabolic stability and bioavailability. Its well-defined structure and functional group compatibility make it a reliable building block for complex molecule synthesis.

3-(2,4-Difluorophenyl)-5-nitrobenzoic acid structure

1261981-22-9 structure

Product Name:3-(2,4-Difluorophenyl)-5-nitrobenzoic acid

CAS No:1261981-22-9

MF:C₁₃H₇F₂NO₄

MW:279.195790529251

MDL:MFCD18319956

CID:2621586

PubChem ID:53225870

Update Time:2025-08-04

3-(2,4-Difluorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2,4-DIFLUOROPHENYL)-5-NITROBENZOIC ACID
- 1261981-22-9
- MFCD18319956
- AKOS017552577
- 3-(2,4-Difluorophenyl)-5-nitrobenzoic acid, 95%
- 2',4'-Difluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
- DTXSID50689602
- 3-(2,4-Difluorophenyl)-5-nitrobenzoic acid
- MDL： MFCD18319956
- Inchi： 1S/C13H7F2NO4/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(4-7)16(19)20/h1-6H,(H,17,18)
- InChI Key： ORQTVAHMMWCNRJ-UHFFFAOYSA-N
- SMILES： FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])F

Computed Properties

Exact Mass: 279.03431403Da
Monoisotopic Mass: 279.03431403Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 2
Complexity: 387
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 83.1Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB327079-5 g	3-(2,4-Difluorophenyl)-5-nitrobenzoic acid, 95%; .	1261981-22-9	95%	5g	€1159.00	2023-04-26
abcr	AB327079-5g	3-(2,4-Difluorophenyl)-5-nitrobenzoic acid, 95%; .	1261981-22-9	95%	5g	€1159.00	2024-06-08